![molecular formula C14H10ClFO2 B6364730 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% CAS No. 1178181-54-8](/img/structure/B6364730.png)
2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%
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Overview
Description
2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid (CFMB) is an aromatic acid compound with a molecular weight of 237.58 g/mol. It is an important intermediate for the synthesis of many pharmaceuticals and fine chemicals. CFMB has been widely studied in recent years due to its potential applications in scientific research, drug discovery, and other industrial applications.
Scientific Research Applications
2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% has been widely used in scientific research due to its unique properties. It has been used as a building block for the synthesis of various organic compounds, including pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of polymers, surfactants, and other materials.
Mechanism of Action
2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% is a potent inhibitor of the enzyme cyclooxygenase (COX). COX is responsible for the synthesis of prostaglandins, which are involved in the regulation of inflammation and pain. By inhibiting the activity of COX, 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% can reduce inflammation and pain.
Biochemical and Physiological Effects
2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of prostaglandins, which can reduce inflammation and pain. It has also been shown to inhibit the activity of enzymes involved in the synthesis of leukotrienes, which can reduce inflammation and allergic reactions.
Advantages and Limitations for Lab Experiments
2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is soluble in a variety of organic solvents. It is also relatively inexpensive, making it a cost-effective reagent for lab experiments. However, 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% is a strong acid and can be corrosive to some materials. It should be handled with care to avoid any accidents.
Future Directions
The potential applications of 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% are vast, and there are many future directions for research. 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% could be used in the development of new drugs and drug delivery systems. It could also be used in the synthesis of polymers, surfactants, and other materials. Additionally, 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% could be used to study the mechanisms of inflammation and pain, as well as to develop new treatments for these conditions. Finally, 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% could be used to study the biochemical and physiological effects of other compounds.
Synthesis Methods
2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% can be synthesized through a two-step process. In the first step, 2-fluoro-5-methylbenzoic acid is reacted with thionyl chloride in anhydrous pyridine at a temperature of 80°C to form 2-chloro-5-methylbenzoic acid chloride. In the second step, the acid chloride is reacted with 2-fluorophenol in anhydrous dimethylformamide (DMF) at a temperature of 80°C to form 2-Chloro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%.
properties
IUPAC Name |
2-chloro-5-(2-fluoro-5-methylphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO2/c1-8-2-5-13(16)10(6-8)9-3-4-12(15)11(7-9)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEVXRDATLFJNQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)C2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80681194 |
Source
|
Record name | 4-Chloro-2'-fluoro-5'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80681194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1178181-54-8 |
Source
|
Record name | 4-Chloro-2'-fluoro-5'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80681194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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